Cas no 2567504-83-8 (3-(pyridin-2-yl)methylmorpholine dihydrochloride)

• Product Name: 3-(pyridin-2-yl)methylmorpholine dihydrochloride
• CAS No: 2567504-83-8
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• MDL: MFCD32878696
• CID: 5458615
• PubChem ID: 155820202
• Update Time: 2025-05-20

3-(pyridin-2-yl)methylmorpholine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• NA
• 3-(pyridin-2-yl)methylmorpholine dihydrochloride

• MDL： MFCD32878696
• Inchi： 1S/C10H14N2O.ClH/c1-2-4-11-9(3-1)7-10-8-13-6-5-12-10;/h1-4,10,12H,5-8H2;1H
• InChI Key： OXCXTRSYQYVFST-UHFFFAOYSA-N
• SMILES： C(C1NCCOC1)C1N=CC=CC=1.Cl

Additional information on 3-(pyridin-2-yl)methylmorpholine dihydrochloride

Comprehensive Overview of 3-(pyridin-2-yl)methylmorpholine dihydrochloride (CAS No. 2567504-83-8)

3-(pyridin-2-yl)methylmorpholine dihydrochloride (CAS No. 2567504-83-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a pyridine ring linked to a morpholine moiety, which is further modified with a dihydrochloride salt to enhance its solubility and stability. This molecular architecture makes it a promising candidate for various applications, including drug discovery and material science.

One of the most frequently searched questions about 3-(pyridin-2-yl)methylmorpholine dihydrochloride revolves around its potential therapeutic uses. Researchers are particularly interested in its role as a building block for designing novel small-molecule inhibitors. The pyridine and morpholine groups are known to interact with biological targets, making this compound a valuable tool in the development of kinase inhibitors and GPCR modulators. These applications align with current trends in precision medicine, where targeted therapies are increasingly sought after.

Another hot topic in the scientific community is the compound's synthetic accessibility and scalability. With the rise of automated synthesis platforms and AI-driven drug design, 3-(pyridin-2-yl)methylmorpholine dihydrochloride has become a subject of interest for optimizing synthetic routes. Its CAS No. 2567504-83-8 is often queried in databases to retrieve detailed spectroscopic data and reaction conditions, highlighting its importance in high-throughput screening workflows.

The compound's physicochemical properties are also a focal point for researchers. Its dihydrochloride salt form improves water solubility, which is critical for in vitro and in vivo studies. This characteristic is particularly relevant in the context of drug formulation, where bioavailability and stability are paramount. Recent discussions in forums and publications often explore how 3-(pyridin-2-yl)methylmorpholine dihydrochloride compares to analogous compounds in terms of lipophilicity and metabolic stability.

From an industrial perspective, the demand for custom synthesis of 3-(pyridin-2-yl)methylmorpholine dihydrochloride has surged, driven by its utility in medicinal chemistry. Companies specializing in contract research frequently list this compound in their catalogs, emphasizing its role in hit-to-lead optimization. The CAS No. 2567504-83-8 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

In summary, 3-(pyridin-2-yl)methylmorpholine dihydrochloride (CAS No. 2567504-83-8) is a versatile compound with broad applications in drug discovery and material science. Its structural features, synthetic versatility, and physicochemical properties make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of next-generation therapeutics.